N-(2,3-dimethylphenyl)-2-[(2-methyl-8-quinolinyl)oxy]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(2-methylquinolin-8-yl)oxyacetamide
• InChI: InChI=1S/C20H20N2O2/c1-13-6-4-8-17(15(13)3)22-19(23)12-24-18-9-5-7-16-11-10-14(2)21-20(16)18/h4-11H,12H2,1-3H3,(H,22,23)
• InChI Key: DVFXBLNKFXZWNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)COC2=CC=CC3=C2N=C(C=C3)C)C
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-[(2-methyl-8-quinolinyl)oxy]acetamide, also known as DMQX, is a synthetic compound that has been extensively used in scientific research. DMQX is a non-competitive antagonist of the AMPA receptor, which is a subtype of glutamate receptor. The AMPA receptor is involved in the regulation of synaptic plasticity, which is a process that underlies learning and memory. The discovery of DMQX has provided researchers with a powerful tool to investigate the function of the AMPA receptor and its role in various physiological processes.

Mechanism of Action

N-(2,3-dimethylphenyl)-2-[(2-methyl-8-quinolinyl)oxy]acetamide is a non-competitive antagonist of the AMPA receptor. It binds to a site on the receptor that is distinct from the glutamate binding site. By binding to this site, this compound prevents the activation of the receptor by glutamate, which is the natural ligand of the receptor. This results in a decrease in the excitatory neurotransmission mediated by the AMPA receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. For example, this compound has been shown to inhibit the induction of long-term potentiation, which is a process that underlies learning and memory. This compound has also been shown to inhibit the development of kindling, which is a model of epilepsy. In addition, this compound has been shown to reduce the severity of ischemic brain damage in animal models of stroke.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-2-[(2-methyl-8-quinolinyl)oxy]acetamide has several advantages as a research tool. It is a potent and selective antagonist of the AMPA receptor, which makes it a valuable tool for investigating the role of the receptor in various physiological processes. This compound is also relatively easy to synthesize and purify, which makes it accessible to a wide range of researchers.
However, there are also some limitations associated with the use of this compound in lab experiments. This compound is a non-competitive antagonist, which means that it does not completely block the activity of the AMPA receptor. This can make it difficult to interpret the results of experiments that use this compound. In addition, this compound has been shown to have some off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-2-[(2-methyl-8-quinolinyl)oxy]acetamide. One area of research is the development of more potent and selective antagonists of the AMPA receptor. This could provide researchers with even more powerful tools to investigate the role of the receptor in various physiological processes.
Another area of research is the investigation of the role of the AMPA receptor in neurological disorders such as epilepsy, stroke, and Alzheimer's disease. This compound has already been shown to have a protective effect in animal models of stroke, and further research could lead to the development of new treatments for these disorders.
Conclusion:
This compound is a synthetic compound that has been extensively used in scientific research to investigate the role of the AMPA receptor in various physiological processes. This compound is a non-competitive antagonist of the AMPA receptor, and it has been shown to have a number of biochemical and physiological effects. While there are some limitations associated with the use of this compound in lab experiments, it remains a valuable tool for investigating the function of the AMPA receptor. There are several future directions for research on this compound, including the development of more potent and selective antagonists and the investigation of the role of the AMPA receptor in neurological disorders.

Synthesis Methods

N-(2,3-dimethylphenyl)-2-[(2-methyl-8-quinolinyl)oxy]acetamide can be synthesized using a multi-step process that involves the reaction of 2,3-dimethylphenol with 2-methyl-8-quinolinecarboxylic acid. The resulting product is then converted into the acetamide derivative using acetic anhydride and triethylamine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-[(2-methyl-8-quinolinyl)oxy]acetamide has been widely used in scientific research to investigate the role of the AMPA receptor in various physiological processes. For example, this compound has been used to study the role of the AMPA receptor in synaptic plasticity, long-term potentiation, and long-term depression. This compound has also been used to investigate the role of the AMPA receptor in neurological disorders such as epilepsy, stroke, and Alzheimer's disease.